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Compound of Interest

Compound Name: 2-Cyanoethyl acrylate

Cat. No.: B092215

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for 2-Cyanoethyl acrylate (CEA), a reactive polar acrylate ester utilized in
various industrial and research applications. This document outlines the toxicological profile,
handling procedures, and emergency measures necessary for the safe use of this compound.

Physicochemical and Toxicological Properties

2-Cyanoethyl acrylate is a colorless liquid soluble in water.[1] It is a reactive monomer that
can polymerize upon exposure to light and may decompose with moisture.[1][2] The following
tables summarize its key physicochemical and toxicological data.

Table 1: Physicochemical Properties of 2-Cyanoethyl Acrylate
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Property Value Reference
CAS Number 106-71-8 [3]
Molecular Formula CeH7NO2 [1]
Molecular Weight 125.13 g/mol [1]
Appearance Colorless liquid [1112]
Melting Point -16.9 °C [1]
Boiling Point 90 °C at 5 mmHg [4]
Density 1.069 g/cm3 [1]
Vapor Density 4.3 (Air=1) [1]
Flash Point 124 °C [5]
Solubility Soluble in water [1]

Table 2: Acute Toxicity Data for 2-Cyanoethyl Acrylate
Route of Exposure  Test Species Value Reference

Oral Rat LDso: 180 mg/kg [31[6]
_ LDso: 220 mg/kg (as
Dermal Rabbit [11[3]
220 pL/kg)
Dermal Rabbit LDso: 235.4 mg/kg [6]

Hazard Identification and Classification

2-Cyanoethyl acrylate is classified as a hazardous substance with the potential to cause
significant health effects upon exposure.

o Acute Toxicity (Oral, Dermal, Inhalation): Toxic if swallowed, in contact with skin, or if inhaled.

[3][6]

o Skin Corrosion/Irritation: Causes skin irritation.[3]
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» Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3] A study on rabbit eyes
rated the degree of injury as 8 on a scale of 1 to 10.[1][2]

» Respiratory Irritation: May cause respiratory irritation.[3] Inhalation of high concentrations
can lead to marked irritation, salivation, and pulmonary irritation or edema.[1]

» Skin Sensitization: It is considered a possible skin sensitizer.[1][2][7]

Experimental Protocols for Key Toxicity Studies

The following are summaries of the methodologies for key toxicological assessments, based on
internationally recognized OECD guidelines.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test determines the short-term toxic effects of a substance applied to the skin.
o Test Animals: Typically adult rats, rabbits, or guinea pigs.

e Procedure: A single dose of the test substance is applied to a shaved area of the skin (at
least 10% of the body surface area). The area is covered with a porous gauze dressing for a
24-hour exposure period.

o Observations: Animals are observed for mortality, signs of toxicity (changes in skin, fur, eyes,
and behavior), and body weight changes for at least 14 days. A gross necropsy is performed
at the end of the study.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test assesses the potential of a substance to cause reversible (irritation) or irreversible
(corrosion) skin damage.

o Test Animals: Albino rabbits are the preferred species.

e Procedure: A small amount of the test substance (0.5 mL for liquids) is applied to a patch of
shaved skin. The patch is covered with a gauze dressing for a 4-hour exposure period.
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e Observations: The skin is examined for erythema (redness) and edema (swelling) at 60
minutes, and then at 24, 48, and 72 hours after patch removal. Observations may continue
for up to 14 days to assess the reversibility of the effects.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause damage to the eye.
o Test Animals: Albino rabbits are typically used.

e Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye
of the animal. The other eye serves as a control.

o Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. The observation period can extend up to 21 days to
determine the reversibility of any effects.

Skin Sensitization (Based on OECD Guideline 406 -
Guinea Pig Maximization Test)

This test is designed to determine if a substance can induce an allergic skin reaction.
o Test Animals: Guinea pigs are used for this assay.
e Procedure:

o Induction Phase: The animals are initially exposed to the test substance through
intradermal injections (with an adjuvant to enhance the immune response) and
subsequent topical application to the same area.

o Challenge Phase: After a rest period of 10-14 days, a non-irritating concentration of the
substance is applied topically to a naive area of skin.

» Observations: The challenge site is observed for signs of an allergic reaction (erythema and
edema) at approximately 24 and 48 hours after the challenge application.
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Mechanisms of Toxicity and Experimental
Workflows

The toxicity of acrylates like CEA is primarily attributed to their chemical reactivity. The
electrophilic nature of the acrylate group allows it to react with biological nucleophiles, such as
the thiol groups in glutathione and proteins, via a Michael addition reaction. This can lead to
cellular damage, induction of oxidative stress, and inflammatory responses.

General Mechanism of Acrylate Toxicity

Depletion of Cellular Antioxidants
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2-Cyanoethyl Acrylate
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Observed Toxicity
(Irritation, Sensitization)
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(Membrane Damage, Protein Dysfunction)
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Caption: General mechanism of 2-Cyanoethyl acrylate toxicity.

Experimental Workflow for Acute Dermal Toxicity (OECD
402)
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Caption: Workflow for OECD 402 Acute Dermal Toxicity test.

Experimental Workflow for Skin Sensitization (OECD
406)
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Caption: Workflow for OECD 406 Skin Sensitization test.

Safe Handling and Storage

» Handling: Use in a well-ventilated area.[3] Wear appropriate personal protective equipment,
including chemical-resistant gloves (e.g., nitrile rubber), safety glasses with side shields or
chemical goggles, and protective clothing.[3][8] Avoid all personal contact, including
inhalation of vapors.[3] Do not eat, drink, or smoke when using this product.[3]

o Storage: Store in a cool, dry, well-ventilated area in the original, tightly sealed containers.[3]
Protect from moisture and light, as these can cause polymerization.[2] The effectiveness of
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phenolic inhibitors is dependent on the presence of oxygen, so monomers should be stored
under air rather than an inert atmosphere.[1]

Emergency Procedures

¢ In case of skin contact: Immediately flush skin with running water and soap.[3] Remove
contaminated clothing and wash it before reuse.[3] Seek medical attention if irritation
persists.[3]

 In case of eye contact: Immediately flush eyes with plenty of fresh, running water for at least
15 minutes, holding the eyelids open.[3] Seek immediate medical attention.[3]

 If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3] If
breathing is difficult, administer oxygen. Seek medical attention.[3]

« If swallowed: Do NOT induce vomiting.[3] Rinse mouth with water.[3] Seek immediate
medical attention.[3] The product will likely polymerize in the mouth, making it difficult to

swallow.[8]

o Spills: In case of a spill, remove all ignition sources.[3] Absorb the spill with inert material
such as sand or vermiculite and place it in a suitable container for disposal.[3] Do not use
cloths for mopping up, as this can accelerate polymerization.[8] Flood the area with water to
complete polymerization and then scrape the material off the floor.[8]

Disposal Considerations

Cured (polymerized) 2-Cyanoethyl acrylate can be disposed of as a non-hazardous solid
waste in accordance with local and national regulations.[8] Unused, uncured material should be
treated as hazardous waste and disposed of through an authorized waste disposal facility.[3]
Do not allow the product to enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Health and Safety of 2-Cyanoethyl Acrylate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092215#health-and-safety-considerations-for-2-
cyanoethyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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